3-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-5,5-diphenyl-2,4-imidazolidinedione

• IUPAC Name: 3-[3-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]propyl]-5,5-diphenylimidazolidine-2,4-dione
• InChI: InChI=1S/C28H28N2O4/c1-3-11-21-16-17-24(25(20-21)33-2)34-19-10-18-30-26(31)28(29-27(30)32,22-12-6-4-7-13-22)23-14-8-5-9-15-23/h3-9,11-17,20H,10,18-19H2,1-2H3,(H,29,32)/b11-3+
• InChI Key: FXXJCSJCCHRXHH-QDEBKDIKSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCCN2C(=O)C(NC2=O)(C3=CC=CC=C3)C4=CC=CC=C4)OC
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCCN2C(=O)C(NC2=O)(C3=CC=CC=C3)C4=CC=CC=C4)OC
• Molecular Formula: C28H28N2O4
• Molecular Weight: 456.5 g/mol

Description

The compound “3-{3-[2-methoxy-4-(1-propen-1-yl)phenoxy]propyl}-5,5-diphenyl-2,4-imidazolidinedione” is a complex organic molecule. It contains several functional groups, including methoxy groups, a propenyl group, a phenoxy group, a propyl group, and an imidazolidinedione group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the various functional groups present in its structure. For example, the methoxy and propenyl groups could potentially participate in reactions involving nucleophilic substitution or elimination. The imidazolidinedione ring might also be reactive, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the polar imidazolidinedione group and the nonpolar diphenyl groups could influence the compound’s solubility properties. The compound’s melting and boiling points, density, and other physical properties would also depend on its specific structure.

Mechanism of Action

Without specific research or data on this compound, it’s difficult to predict its mechanism of action, especially in biological systems. The compound’s activity would likely depend on how it interacts with other molecules and the specific context (for example, in a chemical reaction or in a biological system).

Future Directions

The potential applications and future directions for research on this compound would likely depend on its specific properties and reactivity. It’s possible that it could have interesting chemical or biological activity, given the complexity of its structure and the functional groups present.